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Compound of Interest

Compound Name: 2-Chloro-5-fluorobenzyl bromide

Cat. No.: B1350545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Chloro-5-fluorobenzyl bromide is a halogenated aromatic compound widely employed as a

versatile intermediate in organic synthesis.[1] Its significance lies in its unique reactivity, which

allows for the strategic introduction of the 2-chloro-5-fluorobenzyl moiety into a wide range of

molecules. This functionality is particularly valuable in the development of novel

pharmaceuticals, agrochemicals, and materials.[1] The compound's reactivity is dominated by

the benzylic bromide, a highly effective leaving group, making it an excellent substrate for

nucleophilic substitution reactions. This guide provides an in-depth analysis of its synthesis,

physicochemical properties, and characteristic reactions, complete with experimental protocols

and mechanistic diagrams to support advanced research and development.

Physicochemical and Spectroscopic Data
The fundamental properties of 2-Chloro-5-fluorobenzyl bromide are summarized below. This

data is essential for its safe handling, reaction setup, and analytical characterization.
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Property Value Reference

CAS Number 81778-09-8 [2][3]

Molecular Formula C₇H₅BrClF [3][4]

Molecular Weight 223.47 g/mol [2][4]

Appearance Colorless Liquid [3]

Boiling Point 65-66 °C at 2 mmHg [2][3]

Density 1.654 g/mL at 25 °C [2][3]

Refractive Index (n20/D) 1.566 [2][3]

Flash Point 18 °C (closed cup) [3]

InChI Key
AUVLFQDKJFSFIX-

UHFFFAOYSA-N
[2][4]

SMILES Fc1ccc(Cl)c(CBr)c1 [2]

Note: Spectroscopic data such as ¹H NMR, ¹³C NMR, and IR spectra are available through

chemical databases.[5][6]

Synthesis
2-Chloro-5-fluorobenzyl bromide is typically synthesized via the radical bromination of its

corresponding toluene precursor, 2-chloro-5-fluorotoluene.[2][3] This reaction commonly utilizes

N-bromosuccinimide (NBS) as the bromine source and a radical initiator like

azobisisobutyronitrile (AIBN) or benzoyl peroxide under thermal or photochemical conditions.
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Generalized SN2 Mechanism

Nu:⁻ + 2-Chloro-5-fluorobenzyl bromide

[Nu---CH₂(Ar)---Br]δ-Transition State

Backside Attack

Nu-CH₂(Ar) + Br⁻

Inversion of Stereochemistry
(if chiral)

Friedel-Crafts Alkylation Workflow

2-Chloro-5-fluorobenzyl bromide

Electrophilic Aromatic SubstitutionArene (e.g., Benzene, Toluene)

Lewis Acid (e.g., AlCl₃)

Diarylmethane Product

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1350545?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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